Cas no 16555-98-9 (6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one)

6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Properties

Names and Identifiers

• 6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
• 4-methyl-6-acetyl-7-hydroxycoumarin
• 6-acetyl-7-hydroxy-4-methyl-2H-1-benzopyran-2-one
• 6-acetyl-7-hydroxy-4-methyl-2H-chromen-2-onea
• 6-acetyl-7-hydroxy-4-methylcoumarin
• 7-hydroxy-6-acetyl-4-methylcoumarin
• AC1O03FX
• CHEMBL1347672
• CTK0E5720
• HMS2469O24
• NSC749197
• 6-acetyl-7-hydroxy-4-methyl-coumarin
• 6-acetyl-7-hydroxy-4-methyl-2-chromenone
• 6-acetyl-7-hydroxy-4-methylchromen-2-one
• 6-acetyl-7-hydroxy-4-methyl-chromen-2-one
• 6-ethanoyl-7-hydroxy-4-methyl-chromen-2-one
• 2H-1-benzopyran-2-one, 6-acetyl-7-hydroxy-4-methyl-
• 6-acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
• cid_5977496
• 6-ACETYL-7-HYDROXY-4-METHYL-2H-CHROMEN-2-ONE
• ALBB-012116
• 16555-98-9
• 6-Acetyl-7-hydroxy-4-methylcoumarin
• BDBM4385
• AKOS002124260
• CS-0328579
• E77566
• MLS000522130
• LS-03776
• DTXSID50421600
• SR-01000103283-1
• 2H-1-Benzopyran-2-one, 6-acetyl-7-hydroxy-4-methyl-
• SMR000132538
• 6-Acetyl-7-hydroxy-4-methyl-2H-1-benzopyran-2-one
• SCHEMBL11076723
• AN-829/11697433
• A882389
• NSC-749197
• MFCD00585766
• SR-01000103283
• +Expand

• MDL： MFCD00585766
• InChIKey： AYAFDQIOLUUJHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O4/c1-6-3-12(15)16-11-5-10(14)9(7(2)13)4-8(6)11/h3-5,14H,1-2H3
• SMILES： CC1=CC(=O)OC2=CC(=C(C=C12)C(=O)C)O

Computed Properties

• Exact Mass: 218.0579
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.05790880g/mol
• Heavy Atom Count: 16
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6